Cas no 2227713-64-4 ((2S)-1-(2-bromo-4-methylphenyl)propan-2-ol)

• Product Name: (2S)-1-(2-bromo-4-methylphenyl)propan-2-ol
• CAS No: 2227713-64-4
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• CID: 6428343
• PubChem ID: 165645647
• Update Time: 2025-07-01

(2S)-1-(2-bromo-4-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2-bromo-4-methylphenyl)propan-2-ol
• 2227713-64-4
• EN300-1904129

• Inchi： 1S/C10H13BrO/c1-7-3-4-9(6-8(2)12)10(11)5-7/h3-5,8,12H,6H2,1-2H3/t8-/m0/s1
• InChI Key： SJBUKTHMSWKBEU-QMMMGPOBSA-N
• SMILES： BrC1C=C(C)C=CC=1C[C@H](C)O

Computed Properties

• Exact Mass: 228.01498g/mol
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-1-(2-bromo-4-methylphenyl)propan-2-ol

Compound CAS No. 2227713-64-4: (2S)-1-(2-bromo-4-methylphenyl)propan-2-ol

The compound with CAS number 2227713-64-4, commonly referred to as (2S)-1-(2-bromo-4-methylphenyl)propan-2-ol, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of alcohols, specifically secondary alcohols, and features a chiral center at the propanol group, which contributes to its stereochemical properties. The molecule consists of a bromophenyl group attached to a propanol backbone, with a methyl substituent on the phenyl ring. This combination of functional groups and substituents makes it a versatile building block in organic synthesis.

Structural Features and Physical Properties

The molecular structure of (2S)-1-(2-bromo-4-methylphenyl)propan-2-ol is characterized by a benzene ring substituted with a bromine atom at the 2-position and a methyl group at the 4-position. The propanol group is attached to the benzene ring via its central carbon, which also bears an hydroxyl (-OH) group. The stereochemistry at this carbon is defined as (S), indicating that the hydroxyl group occupies a specific spatial arrangement relative to the other substituents.

Physically, this compound is typically a white crystalline solid under standard conditions. Its melting point and boiling point are influenced by the intermolecular forces present, including hydrogen bonding from the hydroxyl group and van der Waals interactions from the alkyl and aryl groups. The compound's solubility in various solvents is also an important property, particularly for its application in synthetic chemistry.

Synthesis and Applications

The synthesis of (2S)-1-(2-bromo-4-methylphenyl)propan-2-ol involves several key steps, often starting from bromobenzene derivatives or related aromatic compounds. One common approach involves nucleophilic aromatic substitution or electrophilic substitution reactions, followed by reduction or oxidation steps to introduce the propanol group. The stereochemistry at the chiral center is typically controlled during these steps using chiral catalysts or resolution techniques.

This compound finds applications in various fields due to its unique structure and reactivity. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive molecules, including potential drug candidates for treating various diseases. Its ability to participate in nucleophilic substitution reactions makes it valuable in organic synthesis for constructing complex molecules with high precision.

Recent Research Developments

Recent studies have focused on optimizing the synthesis of (2S)-1-(2-bromo-4-methylphenyl)propan-